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Compound of Interest

Methyl Piperidine-3-carboxylate
Compound Name:
Hydrochloride

cat. No.: B1355762

This guide provides essential physicochemical data for methyl nipecotate hydrochloride, a
compound of interest to researchers and professionals in the fields of chemistry and drug
development. The following sections detail its molecular formula and weight, presented in a
clear, tabular format for ease of reference.

Core Molecular Data

The fundamental molecular properties of (R)-Methyl Nipecotate Hydrochloride have been
determined and are summarized below.

Property Value Source
Molecular Formula C7H14CINO:2 [1]
Molecular Weight 179.64 g/mol [1]

It is important to distinguish the hydrochloride salt from its free base form, (R)-methyl
nipecotate, which has a molecular formula of C7H13NO2 and a molecular weight of 143.18
g/mol .[2]

Visualization of Molecular Properties
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To illustrate the relationship between the compound and its core attributes, the following
diagram is provided.
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Core properties of (R)-Methyl Nipecotate Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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